Cas no 2938-66-1 (1,1-diethylnaphthalene)

• Product Name: 1,1-diethylnaphthalene
• CAS No: 2938-66-1
• MF: C₁₄H₂₀
• MW: 188.308604240417
• CID: 915507
• PubChem ID: 520431
• Update Time: 2025-04-19

1,1-diethylnaphthalene Chemical and Physical Properties

Names and Identifiers

• 1,1-diethylnaphthalene
• Naphthalene, 1,1-diethyl-1,2,3,4-tetrahydro
• 4,4-diethyl-2,3-dihydro-1H-naphthalene
• 2938-66-1
• diethyltetralin
• DTXSID10334348
• DBFQMDNLSBZPMF-UHFFFAOYSA-N
• 1,1-Diethyl-1,2,3,4-tetrahydronaphthalene

• Inchi： 1S/C14H20/c1-3-14(4-2)11-7-9-12-8-5-6-10-13(12)14/h5-6,8,10H,3-4,7,9,11H2,1-2H3
• InChI Key： DBFQMDNLSBZPMF-UHFFFAOYSA-N
• SMILES： C1(CC)(CC)C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 188.1566
• Monoisotopic Mass: 188.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins